6-Tert-butyl-N,N-dimethylpyridazin-3-amine

• IUPAC Name: 6-tert-butyl-N,N-dimethylpyridazin-3-amine
• InChI: InChI=1S/C10H17N3/c1-10(2,3)8-6-7-9(12-11-8)13(4)5/h6-7H,1-5H3
• InChI Key: CNQYOHJCFAGRKG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C(C=C1)N(C)C
• Molecular Formula: C10H17N3
• Molecular Weight: 179.26 g/mol

Description

The compound is a derivative of pyridazine, which is a basic aromatic ring with two nitrogen atoms. The “tert-butyl” and “dimethylamine” groups are common substituents in organic chemistry.

Molecular Structure Analysis

The molecular structure of similar compounds involves a pyridazine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The “tert-butyl” and “dimethylamine” groups would be attached to this ring.

Chemical Reactions Analysis

Pyridazine derivatives can undergo a variety of chemical reactions, including protonation. The specific reactions that “6-Tert-butyl,N,N-dimethylpyridazin-3-amine” would undergo depend on the exact structure and conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. For example, similar compounds have been reported to be liquid at room temperature.

Safety And Hazards

The safety and hazards associated with the compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. Pyridazine derivatives are an active area of research in medicinal chemistry and materials science.